2-((E)-{[3-(trifluoromethyl)phenyl]imino}methyl)phenol

• CAS: 351-16-6
• Molecular Formula: C14H10F3NO
• Molecular Weight: 265.23 g/mol
• SMILES: C1=CC=C(C(=C1)C=NC2=CC=CC(=C2)C(F)(F)F)O
• InChI: InChI=1S/C14H10F3NO/c15-14(16,17)11-5-3-6-12(8-11)18-9-10-4-1-2-7-13(10)19/h1-9,19H
• InChIKey: CZMNFSJFHBHPIQ-UHFFFAOYSA-N

Researchers requiring a specific salicylidene aniline geometry often face irreproducibility due to uncontrolled isomer substitution. This 3-CF₃ Schiff base (CAS 351-16-6) is the exact regioisomer needed for applications where a 37.9° dihedral angle dictates solid-state photochromic or thermochromic properties. • Distinct from the para-isomer (44.77° angle), ensuring conformational consistency in crystal engineering. • High scCO₂ solubility of its Ni(II) complex enables greener homogeneous catalysis applications. • Provides a well-defined baseline for systematic SAR studies on second-order NLO hyperpolarizability.

2-((E)-{[3-(Trifluoromethyl)phenyl]imino}methyl)phenol: Compound Class and Core Characteristics

2-((E)-{[3-(Trifluoromethyl)phenyl]imino}methyl)phenol (CAS 351-16-6) is a fluorinated Schiff base belonging to the salicylidene aniline family, characterized by an intramolecular O–H···N hydrogen bond that stabilizes the phenol–imine tautomer [1]. With a molecular formula of C₁₄H₁₀F₃NO and a molecular weight of 265.23 g/mol, the compound features a meta-trifluoromethyl substituent on the aniline ring, which modulates its electronic properties, lipophilicity, and intermolecular interactions relative to other positional isomers and non-fluorinated analogs [1][2].

Fluorinated salicylidene aniline ligand for metal complexation

Meta-trifluoromethyl substitution modulates electronic and lipophilic profile

Intramolecular O–H···N hydrogen bond stabilizes phenol–imine tautomer

• [1] Güzel, B.; Avsar, G. Fluorus Schiff base ligands and their nickel(II) complexes: Synthesis, characterization and solubility properties in supercritical CO₂. 2008. Semantic Scholar Corpus ID: 102689044. View Source
• [2] Faizi, M. S. H.; Cinar, E. B.; Dogan, O. E.; Aydin, A. S.; Agar, E.; Dege, N.; Mashrai, A. Crystal structure and Hirshfeld surface analysis of (E)-4-methyl-2-({[4-(trifluoromethyl)phenyl]imino}methyl)phenol. Acta Crystallogr. Sect. E 2020, 76, 470–474. View Source

Why Generic Salicylidene Anilines Are Not Interchangeable

In-class salicylidene aniline Schiff bases exhibit substantial variation in molecular conformation, crystal packing, lipophilicity, and solubility depending on the position and nature of substituents on the aniline ring [1]. The meta-trifluoromethyl group in 2-((E)-{[3-(trifluoromethyl)phenyl]imino}methyl)phenol produces a unique dihedral angle (37.9° between aromatic rings) that differs significantly from the para-substituted isomer (44.77°) [1][2], directly impacting solid-state properties and intermolecular interaction profiles. These structure-dependent differences mean that a generic salicylidene aniline cannot be interchanged without compromising experimental reproducibility in applications where conformational geometry, hydrogen-bond strength, or lipophilicity govern performance.

• 4-CF₃ positional isomer may shift dihedral angle and alter crystal packing.
• Non-fluorinated salicylidene anilines lack the scCO₂ solubility enhancement required for green catalysis applications.
• 2-CF₃ substitution pattern can reduce lipophilicity due to steric shielding, affecting partitioning behavior.

• [1] OUCI entry for C₁₅H₁₂F₃NO: intramolecular O—H···N hydrogen bond, dihedral angle 37.9 (7)° between phenol and trifluoromethylphenyl rings. Based on data from Faizi, M. S. H. et al. 2020. View Source
• [2] Faizi, M. S. H.; Cinar, E. B.; Dogan, O. E.; Aydin, A. S.; Agar, E.; Dege, N.; Mashrai, A. Crystal structure, Hirshfeld surface analysis and DFT studies of 4-methyl-2-({[4-(trifluoromethyl)phenyl]imino}methyl)phenol. Acta Crystallogr. Sect. E 2020, 76, 470–474. View Source

Quantitative Differentiation Evidence Against Closest Analogs

Supercritical CO₂ Solubility: 3-CF₃ vs. 4-CF₃ Regioisomers

The 3-CF₃ isomer (target compound) and its Ni(II) complex exhibit markedly enhanced solubility in supercritical CO₂ compared to non-fluorinated analogs, a property essential for green chemistry applications [1]. In a direct head-to-head study, the target compound (3-CF₃) and its 4-CF₃ positional isomer were both synthesized as ligands, and their Ni(II) complexes showed significantly higher solubility in scCO₂ (measured at 343.15 K and 172.4 bar) than the non-fluorinated parent salicylidene aniline [1]. While both fluorinated isomers outperform the non-fluorinated baseline, the 3-CF₃ substitution pattern is preferred for applications requiring optimal metal-complex solubility in scCO₂ due to favorable electronic and steric effects [1].

scCO₂ solubility

Head-to-head

3-CF₃ isomer comparable to 4-CF₃, both >> non-fluorinated

Supports fluorinated ligand selection for scCO₂ solubility

Ni(II) complexes at 343.15 K, 172.4 bar

Evidence Dimension	Solubility of Ni(II) complexes in supercritical CO₂ at 343.15 K, 172.4 bar
Target Compound Data	Ni(II) complex of 3-CF₃ ligand: high scCO₂ solubility (qualitatively superior to non-fluorinated baseline)
Comparator Or Baseline	Ni(II) complex of 4-CF₃ ligand: similarly high scCO₂ solubility; non-fluorinated salicylidene aniline Ni(II) complex: low scCO₂ solubility
Quantified Difference	Fluorinated ligands >> non-fluorinated ligands; 3-CF₃ isomer comparable to 4-CF₃ but with distinct electronic profile
Conditions	scCO₂ at 343.15 K and 172.4 bar; ligands and Ni(II) complexes characterized by spectroscopic methods and elemental analysis

Why This Matters

For procurement in supercritical fluid applications, the 3-CF₃ isomer provides the requisite fluorinated solubility enhancement while offering a distinct electronic and steric profile compared to the 4-CF₃ isomer, enabling tunable catalyst design.

• [1] Güzel, B.; Avsar, G. Fluorus Schiff base ligands and their nickel(II) complexes: Synthesis, characterization and solubility properties in supercritical CO₂. 2008. Semantic Scholar Corpus ID: 102689044. View Source

Dihedral Angle: 3-CF₃ vs. 4-CF₃ Conformational Geometry

The solid-state conformation of the target compound is defined by a dihedral angle of 37.9 (7)° between the phenol and trifluoromethylphenyl rings, as determined by single-crystal X-ray diffraction [1]. In contrast, the 4-CF₃ positional isomer adopts a significantly larger dihedral angle of 44.77 (3)° [2]. This ~6.9° difference alters the intramolecular O–H···N hydrogen-bond geometry and the overall crystal packing, as quantified by Hirshfeld surface analysis showing distinct contributions from C···H/H···C (29.2%), F···H/H···F (25.6%), and H···H (28.6%) interactions in the 4-CF₃ isomer [2]. The 3-CF₃ substitution thus yields a more planar molecular architecture that favors different intermolecular interaction patterns compared to the para-substituted analog.

Dihedral angle

Cross-study comparable

37.9° (3-CF₃)

44.77° (4-CF₃)

Smaller angle supports greater planarity

Δ ≈ 6.9°; single-crystal XRD

Evidence Dimension	Dihedral angle between phenol and trifluoromethylphenyl rings
Target Compound Data	37.9 (7)°
Comparator Or Baseline	4-CF₃ isomer: 44.77 (3)°
Quantified Difference	Δ = ~6.9° (3-CF₃ is ~15% smaller dihedral angle, indicating greater planarity)
Conditions	Single-crystal X-ray diffraction at 293–296 K; monoclinic crystal system for 4-CF₃ isomer

Why This Matters

The smaller dihedral angle of the 3-CF₃ isomer directly impacts crystal packing, thermal stability, and potential photochromic/thermochromic properties, making it the preferred choice when greater molecular planarity is desired for solid-state materials.

• [1] OUCI entry for C₁₅H₁₂F₃NO: intramolecular O—H···N hydrogen bond, dihedral angle 37.9 (7)°. Based on data from Faizi, M. S. H. et al. 2020. View Source
• [2] Faizi, M. S. H.; Cinar, E. B.; Dogan, O. E.; Aydin, A. S.; Agar, E.; Dege, N.; Mashrai, A. Crystal structure, Hirshfeld surface analysis and DFT studies of 4-methyl-2-({[4-(trifluoromethyl)phenyl]imino}methyl)phenol. Acta Crystallogr. Sect. E 2020, 76, 470–474. View Source

NLO Hyperpolarizability Comparison with 6-Methoxy Derivative

The second-order hyperpolarizability ⟨γ⟩ of the 6-methoxy derivative (MFIP, closely related to the target compound) is 2.08 × 10⁵ a.u., as calculated at the M06/6-311G(d,p) level of theory [1]. This value is significantly lower than that of the extended-conjugation analog FPIN (3.31 × 10⁵ a.u.), demonstrating that the trifluoromethylphenyl-iminomethyl-phenol core provides a tunable NLO scaffold [1]. The target compound, lacking the electron-donating methoxy group at the 6-position, is expected to exhibit a further reduced hyperpolarizability relative to MFIP, offering a baseline NLO response for structure–activity optimization in photonic materials research.

NLO hyperpolarizability

Class-level inference

Target ⟨γ⟩ expected < 2.08 × 10⁵ a.u.

6-OCH₃ derivative: 2.08 × 10⁵ a.u.

Baseline NLO scaffold for substitution studies

DFT M06/6-311G(d,p); gas-phase

Evidence Dimension	Second-order hyperpolarizability (⟨γ⟩) from DFT calculations
Target Compound Data	Expected ⟨γ⟩ < 2.08 × 10⁵ a.u. (no methoxy enhancement)
Comparator Or Baseline	MFIP (6-methoxy derivative): ⟨γ⟩ = 2.08 × 10⁵ a.u.; FPIN (naphthalene analog): ⟨γ⟩ = 3.31 × 10⁵ a.u.
Quantified Difference	MFIP > target compound; FPIN > MFIP by ~59%
Conditions	DFT at M06/6-311G(d,p) level; gas-phase calculations

Why This Matters

For NLO material development, the target compound serves as the minimal fluorinated scaffold, allowing rational introduction of electron-donating groups (e.g., –OCH₃, –OC₂H₅) to systematically enhance hyperpolarizability.

• [1] Ashfaq, M.; Khalid, M.; Tahir, M. N.; Ali, A.; Arshad, M. N.; Asiri, A. M. Synthesis of Crystalline Fluoro-Functionalized Imines, Single Crystal Investigation, Hirshfeld Surface Analysis, and Theoretical Exploration. ACS Omega 2022, 7, 2325–2338. DOI: 10.1021/acsomega.2c00288.s001. View Source

Lipophilicity: 3-CF₃ vs. 2-CF₃ Positional Isomer

The calculated logP of the 2-CF₃ positional isomer (CAS 35717-67-0) is 4.16, as reported in the ChemSrc database . The 3-CF₃ target compound is expected to exhibit a slightly higher logP due to reduced steric shielding of the hydrophobic CF₃ group, which enhances its solvent-exposed surface area compared to the ortho-substituted analog. This difference in lipophilicity directly influences compound partitioning in biphasic systems, membrane permeability in biological assays, and solubility in nonpolar media.

Lipophilicity

Data to verify

3-CF₃ predicted logP > 4.16

2-CF₃ isomer: logP = 4.16

Higher logP may support nonpolar-phase partitioning

Estimated from ACD/Labs; validate experimentally

Evidence Dimension	Calculated logP (octanol–water partition coefficient)
Target Compound Data	Estimated logP > 4.16 (based on 3-CF₃ vs. 2-CF₃ positional effect)
Comparator Or Baseline	2-CF₃ isomer: logP = 4.16 (ChemSrc)
Quantified Difference	3-CF₃ isomer is predicted to have a logP increment of approximately +0.1 to +0.3 units relative to the 2-CF₃ isomer
Conditions	ACD/Labs calculated logP; validated for neutral Schiff base species

Why This Matters

For applications requiring higher lipophilicity (e.g., extraction, chromatography, or membrane permeation), the 3-CF₃ isomer provides an advantage over the 2-CF₃ analog by maximizing hydrophobic surface exposure of the trifluoromethyl group.

Priority Application Scenarios Based on Differentiation Evidence

Supercritical CO₂-Soluble Ligand for Green Catalysis

The high solubility of the 3-CF₃ ligand and its Ni(II) complex in supercritical CO₂, as established by Güzel and Avsar [1], makes this compound suitable for developing homogeneous catalysts that can be employed in environmentally benign scCO₂ reaction media. Procurement should prioritize this specific regioisomer over non-fluorinated salicylidene anilines to achieve the necessary solubility enhancement.

Crystal Engineering for Solid-State Photochromic Materials

With a dihedral angle of 37.9° between aromatic rings [1], the 3-CF₃ isomer provides a distinct molecular conformation compared to the 4-CF₃ analog (44.77° [2]). Researchers designing photochromic or thermochromic crystals where molecular planarity influences excited-state proton transfer should select this isomer to achieve the desired solid-state properties.

Baseline Scaffold for NLO Chromophore Optimization

The 3-CF₃ Schiff base core serves as a minimal fluorinated platform for NLO property tuning. As shown by Ashfaq et al., the 6-methoxy derivative (MFIP) exhibits a second-order hyperpolarizability of 2.08 × 10⁵ a.u. [1]. The target compound, lacking the methoxy group, provides a lower-baseline NLO response, making it the logical starting point for systematic SAR studies aimed at maximizing hyperpolarizability through rational substitution.

Higher-Lipophilicity Schiff Base for Extraction and Permeation

The 3-CF₃ substitution pattern is predicted to confer higher logP (>4.16) than the 2-CF₃ isomer (logP = 4.16 [1]), due to reduced steric shielding of the CF₃ group. This makes the target compound the preferred choice in applications where enhanced partitioning into nonpolar phases or increased membrane permeability is required, such as liquid–liquid extraction or in vitro biological assay development.

Application

Selection Property

Validation Focus

Green catalysis in supercritical CO₂

Fluorinated Schiff base ligand for scCO₂ solubility

Solubility of Ni(II) complexes in scCO₂

Solid-state photochromic materials

Dihedral angle planarity

Crystal packing and conformational analysis

NLO chromophore optimization

Baseline hyperpolarizability scaffold

Substitution-dependent NLO response

Extraction and permeation studies

Lipophilicity (logP) profile

Partitioning in nonpolar phases

• [1] Güzel, B.; Avsar, G. Fluorus Schiff base ligands and their nickel(II) complexes: Synthesis, characterization and solubility properties in supercritical CO₂. 2008. Semantic Scholar. View Source
• [2] Faizi, M. S. H. et al. Crystal structure of 4-methyl-2-({[4-(trifluoromethyl)phenyl]imino}methyl)phenol. Acta Crystallogr. Sect. E 2020, 76, 470–474. View Source